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Compound of Interest

Compound Name: C188-9

Cat. No.: B1668181

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the solubility and stability of the
STAT3 inhibitor C188-9, along with detailed protocols for its use in common laboratory
experiments. C188-9 is a potent and specific small-molecule inhibitor of Signal Transducer and
Activator of Transcription 3 (STAT3), a key protein involved in various cellular processes,
including cell growth, survival, and differentiation.[1][2][3] Abnormal STAT3 activation is
implicated in the progression of numerous cancers, making it a critical target for therapeutic
development.[3]

C188-9: Mechanism of Action

C188-9, also known as TTI-101, exerts its inhibitory effect by binding with high affinity to the
SH2 domain of STAT3.[4][5][6] This binding event prevents the phosphorylation of STAT3 at
Tyr705, a critical step for its activation, dimerization, and subsequent translocation to the
nucleus to regulate gene expression.[3] By blocking this pathway, C188-9 effectively
downregulates the expression of STAT3 target genes, leading to the inhibition of cell
proliferation, induction of apoptosis, and suppression of migration and invasion in cancer cells.

[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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